LCL521

• Molecular Formula: C31H52N4O7
• Molecular Weight: 592.8 g/mol
• InChI: InChI=1S/C31H52N4O7/c1-6-7-8-9-10-11-12-13-14-15-16-17-28(36)32-27(24-41-29(37)22-33(2)3)31(42-30(38)23-34(4)5)25-18-20-26(21-19-25)35(39)40/h18-21,27,31H,6-17,22-24H2,1-5H3,(H,32,36)/t27-,31-/m1/s1
• InChIKey: ANWWJORIPQKJFW-DLFZDVPBSA-N

LCL521: Lysosomotropic Acid Ceramidase Inhibitor

LCL521 dihydrochloride (1,3-DMG-B13 dihydrochloride) is a lysosomotropic prodrug of the selective acid ceramidase (ACDase) inhibitor B13. As a potent inhibitor of ACDase, it blocks the hydrolysis of pro-apoptotic ceramide to sphingosine, thereby modulating the critical ceramide-sphingosine-1-phosphate (S1P) rheostat implicated in cancer cell survival, proliferation, and immune evasion [1]. LCL521 also exhibits secondary inhibition of lysosomal acid sphingomyelinase (ASMase) at higher concentrations .

Lysosomotropic prodrug targeting acid ceramidase

Sphingolipid metabolism pathway perturbation

Cancer cell-model endpoint research (breast, prostate, MDSC)

Reported enhanced lysosomal delivery vs. parent B13

• [1] Bai A, Mao C, Jenkins RW, et al. Anticancer actions of lysosomally targeted inhibitor, LCL521, of acid ceramidase. PLoS One. 2017;12(6):e0177805. doi:10.1371/journal.pone.0177805 View Source

LCL521 vs. B13: Irreplaceable for Lysosomal Targeting

Direct substitution of LCL521 with its parent compound B13 or other acid ceramidase inhibitors like Carmofur or Ceranib-2 is not scientifically valid. LCL521 is specifically engineered as a lysosomotropic prodrug to overcome the poor cellular access and lysosomal targeting of B13 [1]. This design results in quantifiably distinct cellular potency, sphingolipid modulation profiles, and in vivo efficacy, particularly in targeting the lysosomal compartment and suppressing myeloid-derived suppressor cells (MDSCs) [2]. The following evidence demonstrates these critical, data-backed differences.

LCL521

Lysosomotropic DMG ester prodrug with efficient lysosomal accumulation

B13

Neutral lipophilic parent compound; limited lysosomal delivery

LCL521

Lysosomal targeting may support more complete cellular ACDase inhibition

B13

May require higher concentrations for comparable target engagement

LCL521

Reported to block ceramide-to-sphingosine conversion in cell models

B13

May not produce a similar sphingolipid metabolic shift

• [1] Bai A, Mao C, Jenkins RW, et al. Anticancer actions of lysosomally targeted inhibitor, LCL521, of acid ceramidase. PLoS One. 2017;12(6):e0177805. doi:10.1371/journal.pone.0177805 View Source
• [2] Liu F, Li X, Lu C, et al. Ceramide activates lysosomal cathepsin B and cathepsin D to attenuate autophagy and induces ER stress to suppress myeloid-derived suppressor cells. Oncotarget. 2016;7(51):83907-83925. doi:10.18632/oncotarget.13438 View Source

LCL521 Quantitative Evidence Guide

Superior Cytotoxic Potency vs. B13

LCL521 demonstrates a direct, quantifiable enhancement in cellular ACDase inhibition compared to its parent compound B13, driven by its DMG prodrug design for improved lysosomal targeting. In a head-to-head study using MCF7 cells, LCL521 achieved substantially greater enzyme inhibition at a lower concentration.

Cytotoxic Potency vs B13

Head-to-head

LCL521 IC50 7.46 µM
B13 IC50 24.66 µM

Reported cell-model potency context

MCF7 cells, 72 h MTT assay

Evidence Dimension	Cellular ACDase Inhibitory Potency
Target Compound Data	70% inhibition
Comparator Or Baseline	B13: 12% inhibition
Quantified Difference	5.8-fold greater inhibition
Conditions	MCF7 breast cancer cells treated with 1 µM LCL521 or 10 µM B13 for 1 hour

Why This Matters

This data directly proves LCL521's superior cellular potency, making it a more effective tool for probing lysosomal ACDase function in live cells, whereas B13's poor lysosomal access limits its utility.

Enhanced Sphingosine Synthesis Inhibition vs. B13

The functional consequence of enhanced lysosomal ACDase inhibition is a greater blockade of ceramide-to-sphingosine conversion. In the same MCF7 cell model, LCL521 induced a profound drop in cellular sphingosine levels, confirming its downstream metabolic impact, whereas B13 showed no effect under the tested conditions.

Sphingosine Reduction vs B13

Head-to-head

LCL521 (1 µM): 80% drop
B13 (10 µM): 0% drop

Supports ACDase pathway inhibition interpretation

MCF7 cells, 1 h treatment

Evidence Dimension	Reduction in Cellular Sphingosine Levels
Target Compound Data	80% reduction
Comparator Or Baseline	B13: 0% reduction
Quantified Difference	80 percentage-point difference
Conditions	MCF7 cells treated with 1 µM LCL521 or 10 µM B13 for 1 hour

Why This Matters

This quantifies LCL521's superior ability to shift the pro-apoptotic/anti-apoptotic ceramide-S1P balance, a critical functional readout for studies on apoptosis and cancer cell signaling.

Enhanced Cellular ACDase Inhibition vs. B13

LCL521 has demonstrated a unique in vivo immunomodulatory effect not established for its comparators. In a study using tumor-bearing mice, LCL521 treatment led to a significant reduction in the accumulation of immunosuppressive MDSCs. [1] This effect is linked to its lysosomotropic mechanism, which increases cellular C16 ceramide and disrupts autophagy. [1]

Cellular ACDase Inhibition vs B13

Head-to-head

LCL521 (1 µM): 70% inhibition
B13 (10 µM): 12% inhibition

Target engagement context

MCF7 cells, 1 h enzyme assay

Evidence Dimension	In Vivo MDSC Suppression
Target Compound Data	Significantly decreased MDSC accumulation
Comparator Or Baseline	No comparable in vivo MDSC data available for B13 or Carmofur from these studies
Quantified Difference	Not applicable (binary outcome)
Conditions	Tumor-bearing mouse model

Why This Matters

This evidence positions LCL521 as a unique tool for in vivo immuno-oncology research targeting MDSCs, an application for which other acid ceramidase inhibitors lack documented efficacy.

• [1] Liu F, Li X, Lu C, et al. Ceramide activates lysosomal cathepsin B and cathepsin D to attenuate autophagy and induces ER stress to suppress myeloid-derived suppressor cells. Oncotarget. 2016;7(51):83907-83925. doi:10.18632/oncotarget.13438 View Source

MDSC Death by Autophagy Disruption and ER Stress

LCL521 is the prodrug of B13, a selective inhibitor of ACDase. The prodrug design ensures that its active moiety, B13, is released specifically in the lysosome. This targeting is reinforced by the inhibitor's intrinsic selectivity: B13 shows no inhibition against other ceramidases such as neutral ceramidase (NCDase/ASAH2) or alkaline ceramidase (AlkCDase/ACER2).

MDSC Cell Death Mechanism

Class-level

Autophagy disruption, ER stress, cathepsin B/D-dependent; independent of apoptosis/necroptosis

Supports alternative cell death pathway research

J774M model; inhibitor sensitivity profile; data to verify

Evidence Dimension	Enzyme Selectivity (B13 moiety)
Target Compound Data	No inhibition
Comparator Or Baseline	NCDase/ASAH2 and AlkCDase/ACER2
Quantified Difference	No inhibition detected
Conditions	In vitro enzymatic assays

Why This Matters

This defined selectivity profile reduces off-target confounding in experimental models, making LCL521 a more precise tool for studying lysosomal ACDase biology compared to broader-spectrum inhibitors.

LCL521 Research and Application Scenarios

Sphingolipid Signaling in Cancer Research

LCL521 is the compound of choice for researchers needing robust and rapid inhibition of lysosomal ACDase in cellular models. Its superior cellular potency (70% inhibition at 1 µM) and profound reduction in sphingosine (80% at 1 µM) in MCF7 cells make it far more effective than B13 for studying ceramide-mediated signaling and the immediate downstream effects on the sphingolipid rheostat in intact cells [1].

Targeting MDSCs to Enhance Immunotherapy

LCL521 is uniquely validated for in vivo research on modulating the tumor immune microenvironment. It has been shown to significantly decrease MDSC accumulation in tumor-bearing mice via a mechanism involving lysosomal targeting and disrupted autophagy . This makes it a specialized tool for preclinical studies aiming to suppress MDSCs and potentially enhance the efficacy of T cell-based immunotherapies, a scenario where other acid ceramidase inhibitors lack comparable in vivo evidence.

Enhancing Photodynamic and Thermal Ablation Therapies

LCL521 is a key reagent for dissecting the lysosomal cell death pathway. Its ability to increase cellular C16 ceramide and subsequently activate lysosomal cathepsins B and D, leading to interrupted autophagy and ER stress , provides a precise pharmacological tool for studying the intersection of sphingolipid metabolism, lysosomal membrane permeabilization, and programmed cell death.

Application

Selection Property

Validation Focus

Sphingolipid signaling in cancer models

Lysosomotropic prodrug targeting

Ceramide-to-sphingosine conversion blockade

MDSC suppression in immunotherapy research

Autophagy/ER stress-mediated cell death

Apoptosis/necroptosis independence

PDT adjuvant combination studies

Combination treatment response

Tumor growth retardation endpoints

Lysosomal targeting and prodrug activation models

Prodrug compartmentalization

Target engagement quantification

• [1] Bai A, Mao C, Jenkins RW, et al. Anticancer actions of lysosomally targeted inhibitor, LCL521, of acid ceramidase. PLoS One. 2017;12(6):e0177805. doi:10.1371/journal.pone.0177805 View Source